87-41-2

Phthalide

Usually In Stock

• CAS RN:
• 87-41-2

• Formula:
• C8H6O2

• InChI:
• InChI=1S/C8H6O2/c9-8-7-4-2-1-3-6(7)5-10-8/h1-4H,5H2

• InChIKey:
• WNZQDUSMALZDQF-UHFFFAOYSA-N

• 2-benzofuran-1(3H)-one is a gamma-lactone that is 1,3-dihydro-2-benzofuran in which the hydrogens at position 1 are replaced by an oxo group. It is a gamma-lactone and a member of 2-benzofurans.
  Phthalide is a natural product found in Ligusticum striatum, Angelica sinensis, and Ligusticum chuanxiong with data available.

Phillyrin

Usually In Stock

• CAS RN:
• 487-41-2

• Formula:
• C27H34O11

• InChI:
• InChI=1S/C27H34O11/c1-32-17-6-4-13(8-19(17)33-2)25-15-11-36-26(16(15)12-35-25)14-5-7-18(20(9-14)34-3)37-27-24(31)23(30)22(29)21(10-28)38-27/h4-9,15-16,21-31H,10-12H2,1-3H3/t15-,16-,21+,22+,23-,24+,25-,26+,27+/m0/s1

• InChIKey:
• KFFCKOBAHMGTMW-LGQRSHAYSA-N

• Forsythin is a lignan and a glycoside.
  Phillyrin is a natural product found in Bupleurum wenchuanense, Osmanthus fragrans, and other organisms with data available.

2-Adamantyl isocyanide

Usually In Stock

• CAS RN:
• 50987-41-2

• Formula:
• C11H15N

• InChI:
• InChI=1S/C11H15N/c1-12-11-9-3-7-2-8(5-9)6-10(11)4-7/h7-11H,2-6H2

• InChIKey:
• PNDBCXOTKYKEGM-UHFFFAOYSA-N

• 2-Adamantyl isocyanide is a useful research compound. Its molecular formula is C11H15N and its molecular weight is 161.248. The purity is usually 95%.

Methyl 2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethoxy]acetate

In Stock

• CAS RN:
• 39187-41-2

• Formula:
• C6H3F9O4

• InChI:
• InChI=1S/C6H3F9O4/c1-17-2(16)3(7,8)18-4(9,10)5(11,12)19-6(13,14)15/h1H3

• InChIKey:
• NDRNDAZKCQFBST-UHFFFAOYSA-N

• Methyl 2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethoxy]acetate is a useful research compound. Its molecular formula is C6H3F9O4 and its molecular weight is 310.07 g/mol. The purity is usually 95%.

(2-Methyl-allyl)-urea

• CAS RN:
• 89487-41-2

• Formula:
• C₅H₁₀N₂O

• (2-Methyl-allyl)-urea, also known as (2-Methyl-allyl)-urea, is a useful research compound. Its molecular formula is C₅H₁₀N₂O and its molecular weight is 114.15. The purity is usually 95%.

2-Propynoic acid, 3-(2-aminophenyl)-, methyl ester

Usually In Stock

• CAS RN:
• 97387-41-2

• Formula:
• C10H9NO2

• InChI:
• InChI=1S/C10H9NO2/c1-13-10(12)7-6-8-4-2-3-5-9(8)11/h2-5H,11H2,1H3

• InChIKey:
• OUXLLLBIXMVNBW-UHFFFAOYSA-N

• 2-Propynoic acid, 3-(2-aminophenyl)-, methyl ester is a useful research compound. Its molecular formula is C10H9NO2 and its molecular weight is 175.18 g/mol. The purity is usually 95%.

Piperidinium, 1-ethyl-1-(2-(2-(triethylammonio)ethoxy)ethyl)-, dibromide

Usually In Stock

• CAS RN:
• 63887-41-2

• Formula:
• C17H38Br2N2O

• InChI:
• InChI=1S/C17H38N2O.2BrH/c1-5-18(6-2,7-3)14-16-20-17-15-19(8-4)12-10-9-11-13-19;;/h5-17H2,1-4H3;2*1H/q+2;;/p-2

• InChIKey:
• XJUDHWMLJZETPI-UHFFFAOYSA-L

• Piperidinium, 1-ethyl-1-(2-(2-(triethylammonio)ethoxy)ethyl)-, dibromide is a useful research compound. Its molecular formula is C17H38Br2N2O and its molecular weight is 446.3 g/mol. The purity is usually 95%.

4-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(1,3-thiazol-2-yl)butanamide

In Stock

• CAS RN:
• 953187-41-2

• Formula:
• C19H20N4O4S

• InChI:
• InChI=1S/C19H20N4O4S/c1-26-15-7-5-13(12-16(15)27-2)14-6-8-18(25)23(22-14)10-3-4-17(24)21-19-20-9-11-28-19/h5-9,11-12H,3-4,10H2,1-2H3,(H,20,21,24)

• InChIKey:
• IPKVJMALKCPZTQ-UHFFFAOYSA-N

• 4-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(1,3-thiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C19H20N4O4S and its molecular weight is 400.5 g/mol. The purity is usually 95%.

2(3H)-Benzoxazolone, 5-(2-chlorobenzoyl)-

Usually In Stock

• CAS RN:
• 848087-41-2

• Formula:
• C14H8ClNO3

• InChI:
• InChI=1S/C14H8ClNO3/c15-10-4-2-1-3-9(10)13(17)8-5-6-12-11(7-8)16-14(18)19-12/h1-7H,(H,16,18)

• InChIKey:
• XMYCUJKJGDXQHU-UHFFFAOYSA-N

• 2(3H)-Benzoxazolone, 5-(2-chlorobenzoyl)- is a useful research compound. Its molecular formula is C14H8ClNO3 and its molecular weight is 273.67 g/mol. The purity is usually 95%.

N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzohydrazide

In Stock

• CAS RN:
• 851987-41-2

• Formula:
• C18H19N3O3S

• InChI:
• InChI=1S/C18H19N3O3S/c1-10-8-11(2)16-14(9-10)25-18(19-16)21-20-17(22)15-12(23-3)6-5-7-13(15)24-4/h5-9H,1-4H3,(H,19,21)(H,20,22)

• InChIKey:
• FYKBHZJEOGWLAX-UHFFFAOYSA-N

• N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzohydrazide is a useful research compound. Its molecular formula is C18H19N3O3S and its molecular weight is 357.43. The purity is usually 95%.

1-(Indolin-1-yl)-2-((6-(pyridin-3-yl)pyridazin-3-yl)thio)ethanone

In Stock

• CAS RN:
• 872987-41-2

• Formula:
• C19H16N4OS

• InChI:
• InChI=1S/C19H16N4OS/c24-19(23-11-9-14-4-1-2-6-17(14)23)13-25-18-8-7-16(21-22-18)15-5-3-10-20-12-15/h1-8,10,12H,9,11,13H2

• InChIKey:
• PCYSKNVTILTWFF-UHFFFAOYSA-N

• 1-(Indolin-1-yl)-2-((6-(pyridin-3-yl)pyridazin-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C19H16N4OS and its molecular weight is 348.42. The purity is usually 95%.

5-{[5-(4-Chlorophenyl)furan-2-yl]methylidene}-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile

In Stock

• CAS RN:
• 877787-41-2

• Formula:
• C22H17ClN2O5S

• InChI:
• InChI=1S/C22H17ClN2O5S/c1-13-18(10-17-6-7-20(30-17)14-2-4-15(23)5-3-14)21(26)25(22(27)19(13)11-24)16-8-9-31(28,29)12-16/h2-7,10,16H,8-9,12H2,1H3

• InChIKey:
• WPWLPVMDKRQMLK-UHFFFAOYSA-N

• 5-{[5-(4-Chlorophenyl)furan-2-yl]methylidene}-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile is a useful research compound. Its molecular formula is C22H17ClN2O5S and its molecular weight is 456.9. The purity is usually 95%.

N-(3-chloro-4-methylphenyl)-N'-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]ethanediamide

In Stock

• CAS RN:
• 903287-41-2

• Formula:
• C25H25ClN4O2

• InChI:
• InChI=1S/C25H25ClN4O2/c1-17-8-9-21(13-22(17)26)29-25(32)24(31)28-15-23(19-7-4-11-27-14-19)30-12-10-18-5-2-3-6-20(18)16-30/h2-9,11,13-14,23H,10,12,15-16H2,1H3,(H,28,31)(H,29,32)

• InChIKey:
• BRDNRGBCLROPQX-UHFFFAOYSA-N

• N-(3-chloro-4-methylphenyl)-N'-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-pyridin-3-ylethyl]ethanediamide is a useful research compound. Its molecular formula is C25H25ClN4O2 and its molecular weight is 448.95. The purity is usually 95%.

N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-2,5-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 953987-41-2

• Formula:
• C22H31N3O2S

• InChI:
• InChI=1S/C22H31N3O2S/c1-16-8-9-17(2)22(13-16)28(26,27)23-15-21(24(3)4)19-10-11-20-18(14-19)7-6-12-25(20)5/h8-11,13-14,21,23H,6-7,12,15H2,1-5H3

• InChIKey:
• JWBJGXBOZUVTOP-UHFFFAOYSA-N

• N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-2,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H31N3O2S and its molecular weight is 401.57. The purity is usually 95%.

N-[2-(3-chlorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-ethylbutanamide

In Stock

• CAS RN:
• 958587-41-2

• Formula:
• C17H20ClN3O2S

• InChI:
• InChI=1S/C17H20ClN3O2S/c1-3-11(4-2)17(22)19-16-14-9-24(23)10-15(14)20-21(16)13-7-5-6-12(18)8-13/h5-8,11H,3-4,9-10H2,1-2H3,(H,19,22)

• InChIKey:
• PZFBNVLQXGGMPH-UHFFFAOYSA-N

• N-[2-(3-chlorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-ethylbutanamide is a useful research compound. Its molecular formula is C17H20ClN3O2S and its molecular weight is 365.88. The purity is usually 95%.

Ethyl 5-trifluoroacetyl-2-furanoate

In Stock

• CAS RN:
• 898787-41-2

• Formula:
• C9H7F3O4

• InChI:
• InChI=1S/C9H7F3O4/c1-2-15-8(14)6-4-3-5(16-6)7(13)9(10,11)12/h3-4H,2H2,1H3

• InChIKey:
• NCAOGPVUVXZUCU-UHFFFAOYSA-N

• Ethyl 5-trifluoroacetyl-2-furanoate is a useful research compound. Its molecular formula is C9H7F3O4 and its molecular weight is 236.14 g/mol. The purity is usually 95%.

(2E)-1-(4-Methylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

In Stock

• CAS RN:
• 1043387-41-2

• Formula:
• C19H20O4

• InChI:
• InChI=1S/C19H20O4/c1-13-5-7-14(8-6-13)16(20)11-9-15-10-12-17(21-2)19(23-4)18(15)22-3/h5-12H,1-4H3/b11-9+

• InChIKey:
• VQTKXNMWIZRPIO-PKNBQFBNSA-N

• (2E)-1-(4-Methylphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H20O4 and its molecular weight is 312.4 g/mol. The purity is usually 95%.

[1-(6-Chloro-pyridin-3-ylmethyl)-piperidin-4-yl]-methyl-amine hydrochloride

Usually In Stock

• CAS RN:
• 1289387-41-2

• Formula:
• C12H19Cl2N3

• InChI:
• InChI=1S/C12H18ClN3.ClH/c1-14-11-4-6-16(7-5-11)9-10-2-3-12(13)15-8-10;/h2-3,8,11,14H,4-7,9H2,1H3;1H

• InChIKey:
• IIFMTUMLOPLKIZ-UHFFFAOYSA-N

• [1-(6-Chloro-pyridin-3-ylmethyl)-piperidin-4-yl]-methyl-amine hydrochloride is a useful research compound. Its molecular formula is C12H19Cl2N3 and its molecular weight is 276.20 g/mol. The purity is usually 95%.

(2-(3-Ethoxyphenyl)-5-methyloxazol-4-yl)methanamine

In Stock

• CAS RN:
• 1226187-41-2

• Formula:
• C13H16N2O2

• InChI:
• InChI=1S/C13H16N2O2/c1-3-16-11-6-4-5-10(7-11)13-15-12(8-14)9(2)17-13/h4-7H,3,8,14H2,1-2H3

• InChIKey:
• FYNZGYXSSBVSMF-UHFFFAOYSA-N

• (2-(3-Ethoxyphenyl)-5-methyloxazol-4-yl)methanamine is a useful research compound. Its molecular formula is C13H16N2O2 and its molecular weight is 232.28 g/mol. The purity is usually 95%.

1-(3,5-Dimethyl-1H-pyrazol-4-yl)-N-methylethanamine oxalate

In Stock

• CAS RN:
• 1263987-41-2

• Formula:
• C10H17N3O4

• InChI:
• InChI=1S/C8H15N3.C2H2O4/c1-5(9-4)8-6(2)10-11-7(8)3;3-1(4)2(5)6/h5,9H,1-4H3,(H,10,11);(H,3,4)(H,5,6)

• InChIKey:
• JFKYHRSIUAGINJ-UHFFFAOYSA-N

• 1-(3,5-Dimethyl-1H-pyrazol-4-yl)-N-methylethanamine oxalate is a useful research compound. Its molecular formula is C10H17N3O4 and its molecular weight is 243.26 g/mol. The purity is usually 95%.

4-(3-(4-(Isobutylsulfonyl)piperidin-1-yl)-3-oxopropyl)benzonitrile

In Stock

• CAS RN:
• 1797687-41-2

• Formula:
• C19H26N2O3S

• InChI:
• InChI=1S/C19H26N2O3S/c1-15(2)14-25(23,24)18-9-11-21(12-10-18)19(22)8-7-16-3-5-17(13-20)6-4-16/h3-6,15,18H,7-12,14H2,1-2H3

• InChIKey:
• RXOSKTNYCVNRKM-UHFFFAOYSA-N

• 4-(3-(4-(Isobutylsulfonyl)piperidin-1-yl)-3-oxopropyl)benzonitrile is a useful research compound. Its molecular formula is C19H26N2O3S and its molecular weight is 362.49. The purity is usually 95%.

(3,3-Difluorocyclobutyl)-[4-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379987-41-2

• Formula:
• C17H19F5N2O2

• InChI:
• InChI=1S/C17H19F5N2O2/c18-16(19)8-12(9-16)15(25)24-6-3-11(4-7-24)10-26-14-13(17(20,21)22)2-1-5-23-14/h1-2,5,11-12H,3-4,6-10H2

• InChIKey:
• HNIHLPARXXNGEK-UHFFFAOYSA-N

• (3,3-Difluorocyclobutyl)-[4-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C17H19F5N2O2 and its molecular weight is 378.343. The purity is usually 95%.